N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H16FNO2/c1-4-13(16)15(5-2)9-10-6-7-12(17-3)11(14)8-10/h4,6-8H,1,5,9H2,2-3H3
• InChI Key: LRNDBODXCBYVGC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=C(C=C1)OC)F)C(=O)C=C
• Molecular Formula: C13H16FNO2
• Molecular Weight: 237.27 g/mol

Description

N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FMAU and belongs to the family of nucleoside analogs.

Scientific Research Applications

Molecular Imaging and Neurological Studies

N-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]prop-2-enamide derivatives have been utilized in the development of selective serotonin 1A (5-HT(1A)) molecular imaging probes. These probes, in conjunction with positron emission tomography (PET), facilitate the quantification of 5-HT(1A) receptor densities in the living brains, offering valuable insights into neurological conditions such as Alzheimer's disease. The research demonstrates significant decreases in receptor densities in patients with Alzheimer's, correlating these decreases with clinical symptoms and neuropathological loads (Kepe et al., 2006).

Structural Analysis and Material Science

Structural analyses of N-substituted compounds, including those similar to this compound, have shed light on the geometric parameters of such molecules. These studies contribute to the understanding of molecular conformations and are essential in the design of new materials with specific properties (Köysal et al., 2005).

Fluorescent Dyes and Sensing Applications

Research into N-ethoxycarbonylpyrene- and perylene thioamides, which share functional groups with this compound, has led to the synthesis of fluorescent dyes with applications in sensing. These dyes exhibit fluorescence in a wide range of wavelengths and have been investigated for their potential in dual fluorescence, indicating their usefulness in various sensing applications (Witalewska et al., 2019).

Antimicrobial Agents

Compounds structurally related to this compound have shown significant antibacterial and antifungal activities. These activities match, and in some cases exceed, those of standard agents such as Ampicillin and Fluconazole. Such research paves the way for the development of new antimicrobial agents that could be vital in combating resistant strains of bacteria and fungi (Helal et al., 2013).